quinolin-8-yl 4-(5-methyl-1,3-dioxooctahydro-2H-isoindol-2-yl)benzoate

• Molecular Formula: C25H22N2O4
• Molecular Weight: 414.5 g/mol
• IUPAC Name: quinolin-8-yl 4-(5-methyl-1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)benzoate
• InChI: InChI=1S/C25H22N2O4/c1-15-7-12-19-20(14-15)24(29)27(23(19)28)18-10-8-17(9-11-18)25(30)31-21-6-2-4-16-5-3-13-26-22(16)21/h2-6,8-11,13,15,19-20H,7,12,14H2,1H3
• InChI Key: FRIOBXUBAMOZEG-UHFFFAOYSA-N
• SMILES: CC1CCC2C(C1)C(=O)N(C2=O)C3=CC=C(C=C3)C(=O)OC4=CC=CC5=C4N=CC=C5

Description

4-(5-methyl-1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)benzoic acid 8-quinolinyl ester is an amidobenzoic acid.

Scientific Research Applications

Anticorrosive Applications

Quinoline derivatives, including structures similar to quinolin-8-yl 4-(5-methyl-1,3-dioxooctahydro-2H-isoindol-2-yl)benzoate, have shown significant effectiveness as anticorrosive materials. Their high electron density facilitates the formation of stable chelating complexes with surface metallic atoms, offering protection against metallic corrosion. This has been particularly noted in environments where corrosion inhibitors are essential for prolonging the life of metal structures (Verma, Quraishi, & Ebenso, 2020).

Biological Activities and Medical Chemistry

The synthesis and exploration of quinoline derivatives have been a point of interest in medicinal chemistry due to their potential in treating various diseases. For example, benzimidazole-quinoline compounds have been investigated for their therapeutic potential against cancer, bacterial and fungal infections, DNA damage, and more. The hybridization of bioactive heterocyclic moieties in a single molecular platform suggests a promising approach to novel antimicrobial drug discovery (Salahuddin et al., 2023).

Immune Response Modulation

Imiquimod and its analogues, which include quinoline derivatives, have demonstrated the ability to activate the immune system through localized induction of cytokines. This class of compounds has been shown to possess immunoregulatory, antiviral, antiproliferative, and antitumor activities, offering insights into their use as topical agents for treating various cutaneous diseases (Syed, 2001).